![molecular formula C24H24F2N4O2 B1230140 N-[2-(cyclopentylamino)-1-(4-fluorophenyl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-pyrazole-5-carboxamide](/img/structure/B1230140.png)
N-[2-(cyclopentylamino)-1-(4-fluorophenyl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-pyrazole-5-carboxamide
Overview
Description
N-[2-(cyclopentylamino)-1-(4-fluorophenyl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-pyrazole-5-carboxamide is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Synthesis and Characterization
- A study focused on the synthesis and characterization of a similar compound, N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, known as 3,5-AB-CHMFUPPYCA. This research included extensive analytical characterization, highlighting the importance of correctly identifying research chemicals and their isomers (McLaughlin et al., 2016).
Crystal Structure and Biological Activity
- Another study investigated the synthesis, crystal structure, and biological activity of a similar compound, 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide. This research demonstrates the significance of understanding the structural properties of such compounds for their potential application in cancer treatment (Liu et al., 2016).
Novel Synthetic Cannabinoids
- A study identified a new pyrazole-carboxamide type synthetic cannabinoid, closely related to the compound , emphasizing the discovery and characterization of novel compounds in this chemical class. Such research is crucial for understanding new synthetic cannabinoids and their potential applications or implications (Uchiyama et al., 2015).
Cytotoxic Activity in Cancer Research
- Research on carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which share structural similarities, revealed potent cytotoxicity against certain cancer cell lines. This demonstrates the potential of related compounds in oncology research (Deady et al., 2005).
Antipsychotic Potential
- A study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which are structurally similar, showed antipsychotic-like profiles in behavioral animal tests, suggesting potential applications in psychiatric medicine (Wise et al., 1987).
properties
Product Name |
N-[2-(cyclopentylamino)-1-(4-fluorophenyl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-pyrazole-5-carboxamide |
|---|---|
Molecular Formula |
C24H24F2N4O2 |
Molecular Weight |
438.5 g/mol |
IUPAC Name |
N-[2-(cyclopentylamino)-1-(4-fluorophenyl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C24H24F2N4O2/c25-18-9-5-16(6-10-18)15-30(24(32)21-13-14-27-29-21)22(17-7-11-19(26)12-8-17)23(31)28-20-3-1-2-4-20/h5-14,20,22H,1-4,15H2,(H,27,29)(H,28,31) |
InChI Key |
DCJCSWSWGMNFNW-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)NC(=O)C(C2=CC=C(C=C2)F)N(CC3=CC=C(C=C3)F)C(=O)C4=CC=NN4 |
Canonical SMILES |
C1CCC(C1)NC(=O)C(C2=CC=C(C=C2)F)N(CC3=CC=C(C=C3)F)C(=O)C4=CC=NN4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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